Cas no 34250-66-3 (2,1-benzothiazole-3-carboxylic acid)

• Product Name: 2,1-benzothiazole-3-carboxylic acid
• CAS No: 34250-66-3
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD09834588
• CID: 294713
• PubChem ID: 12246267
• Update Time: 2025-11-02

2,1-benzothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole-3-carboxylicacid
• 2,1-benzothiazole-3-carboxylic acid
• 2,1-Benzisothiazol-3-carbonsaeure
• 2,1-Benzisothiazol-3-carboxylsaeure
• benzo[c]isothiazole-3-carboxylic acid
• CS-0100832
• Z1198233085
• 2,1-benzothiazole-3-carboxylicacid
• 34250-66-3
• SCHEMBL3984394
• DTXSID60482207
• MFCD09834588
• NS-01542
• 2,1-Benzisothiazole-3-carboxylic acid
• EN300-6734932
• AKOS006327880

• MDL： MFCD09834588
• Inchi： 1S/C8H5NO2S/c10-8(11)7-5-3-1-2-4-6(5)9-12-7/h1-4H,(H,10,11)
• InChI Key： JYSZCXJYVNFLQZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 379.7±15.0 °C at 760 mmHg
• Flash Point: 183.5±20.4 °C
• PSA: 78.43000
• LogP: 1.99450
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,1-benzothiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,1-benzothiazole-3-carboxylic acid

Introduction to 2,1-benzothiazole-3-carboxylic acid (CAS No. 34250-66-3)

2,1-benzothiazole-3-carboxylic acid, identified by the chemical compound code CAS No. 34250-66-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and structural versatility. The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, linked together, with a carboxylic acid functional group at the 3-position of the thiazole ring. This structural motif makes it a valuable scaffold for designing novel therapeutic agents.

The CAS No. 34250-66-3 registry number uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing and differentiation from other structurally similar molecules. The chemical structure of 2,1-benzothiazole-3-carboxylic acid features a benzene ring connected to a thiazole ring, which contains sulfur and nitrogen atoms in its five-membered cycle. The presence of the carboxylic acid group at the 3-position introduces reactivity that can be exploited for further chemical modifications, such as esterification, amidation, or coupling with other pharmacophores.

Recent advancements in medicinal chemistry have highlighted the potential of 2,1-benzothiazole-3-carboxylic acid as a building block for drug discovery. The benzothiazole scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer. The carboxylic acid moiety further enhances its utility by allowing for easy derivatization into more complex molecules with tailored pharmacological properties.

In particular, studies have demonstrated that derivatives of 2,1-benzothiazole-3-carboxylic acid exhibit promising activities as inhibitors of certain enzymes implicated in metabolic disorders and as modulators of immune responses. For instance, modifications at the 2-position or 4-position of the benzene ring have been explored to enhance binding affinity and selectivity towards target proteins. Additionally, the introduction of electron-withdrawing or electron-donating groups at the carboxylic acid position can fine-tune the physicochemical properties of the resulting compounds, such as solubility and metabolic stability.

The synthesis of 2,1-benzothiazole-3-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions between appropriate aromatic aldehydes and thioamides, followed by oxidation or carboxylation steps to introduce the carboxylic acid functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

From a pharmaceutical perspective, 2,1-benzothiazole-3-carboxylic acid serves as a key intermediate in the development of novel therapeutic agents. Its structural features allow for interactions with biological systems that can lead to therapeutic benefits. For example, derivatives of this compound have been investigated for their potential in treating neurological disorders by modulating neurotransmitter activity or in oncology by inhibiting key signaling pathways involved in cancer cell proliferation.

Moreover, computational modeling and high-throughput screening techniques have been employed to identify promising derivatives of 2,1-benzothiazole-3-carboxylic acid with enhanced pharmacological profiles. These approaches leverage large datasets and machine learning algorithms to predict biological activity and optimize molecular properties rapidly. Such innovations are accelerating the discovery pipeline for new drugs targeting various diseases.

The role of CAS No. 34250-66-3 in academic research is underscored by its frequent citation in scientific publications exploring new drug candidates. Researchers often use this compound as a reference point when designing analogs with improved efficacy or reduced side effects. The well-documented chemical properties and synthesis routes provide a solid foundation for further exploration in drug development.

In conclusion,2,1-benzothiazole-3-carboxylic acid (CAS No. 34250-66-3) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets, making it an attractive scaffold for drug design. Ongoing research continues to uncover new derivatives and applications for this molecule, reinforcing its importance in modern medicinal chemistry.